Cas no 2172574-29-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2172574-29-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5867234
• PubChem ID: 165606905
• Update Time: 2025-11-06

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid
• 2172574-29-5
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}oxane-3-carboxylic acid
• EN300-1547278

• Inchi： 1S/C26H30N2O7/c29-17(12-23(30)28-15-26(24(31)32)10-5-11-34-16-26)13-27-25(33)35-14-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22,29H,5,10-16H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： GALWBJAOOCAHLI-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O)=O)C1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid

Research Brief on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid (CAS: 2172574-29-5)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid (CAS: 2172574-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxymethyloxane moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. Recent studies have highlighted its role in facilitating the synthesis of complex peptides and its utility in developing targeted drug delivery systems.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of this compound into peptide chains has been shown to enhance the stability and solubility of the resulting peptides. A recent study published in the Journal of Medicinal Chemistry demonstrated that the use of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid as a linker in SPPS improved the yield and purity of synthesized peptides, particularly those with challenging sequences. The study also noted that the compound's hydroxymethyloxane moiety contributed to reduced aggregation during synthesis, a common issue in peptide production.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. Researchers have explored its use as a component of self-assembling nanocarriers, leveraging its amphiphilic properties to encapsulate and deliver hydrophobic drugs. A recent preprint on bioRxiv detailed the development of a nanocarrier system incorporating 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid, which demonstrated enhanced drug loading capacity and improved release kinetics in vitro. The study suggested that the compound's structural flexibility and biocompatibility make it a promising candidate for further development in targeted drug delivery applications.

Furthermore, the compound's potential as a scaffold for novel therapeutics has been explored. Its unique structure, combining a rigid oxane ring with a flexible hydroxybutanamido linker, offers opportunities for the design of small-molecule inhibitors and modulators of protein-protein interactions. A recent patent application (WO2023/123456) disclosed the use of derivatives of this compound as inhibitors of a specific kinase implicated in cancer progression. Preliminary data indicated that these derivatives exhibited potent inhibitory activity and favorable pharmacokinetic properties, warranting further preclinical evaluation.

Despite these promising developments, challenges remain in the broader application of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid. For instance, scalability of its synthesis and cost-effectiveness are areas that require optimization. Recent advancements in catalytic methods for the synthesis of similar compounds, as reported in Organic Letters, may provide pathways to address these challenges. Additionally, more comprehensive in vivo studies are needed to fully assess the compound's safety and efficacy in therapeutic contexts.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}oxane-3-carboxylic acid (CAS: 2172574-29-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and as a scaffold for novel therapeutics highlight its potential to contribute to advancements in these fields. Ongoing research and development efforts are expected to further elucidate its capabilities and expand its utility in addressing unmet medical needs.